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Compound of Interest

Compound Name:
4-Bromo-2-nitro-5-

(pentyloxy)aniline

Cat. No.: B572421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the available chemical and physical data for 4-
Bromo-2-nitro-5-(pentyloxy)aniline. Due to the limited publicly available experimental data

for this specific compound, this document also includes information on structurally related

molecules to offer potential insights into its properties and synthesis. This guide is intended to

serve as a foundational resource for researchers and professionals in drug development and

chemical synthesis.

Molecular Structure and Identification
4-Bromo-2-nitro-5-(pentyloxy)aniline is an aromatic amine derivative. Its structure consists of

an aniline core substituted with a bromine atom, a nitro group, and a pentyloxy group.

Molecular Structure:

Caption: 2D structure of 4-Bromo-2-nitro-5-(pentyloxy)aniline.
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Identifier Value Source

IUPAC Name
4-Bromo-2-nitro-5-

(pentyloxy)aniline
[1]

CAS Number 1255574-52-7 [1]

Molecular Formula C₁₁H₁₅BrN₂O₃ [1]

Molecular Weight 303.16 g/mol [1]

Canonical SMILES
CCCCCOC1=CC(=C(C=C1N)

Br)--INVALID-LINK--[O-]
[1]

InChI Key
OHZWPVYCXDSWFZ-

UHFFFAOYSA-N
[1]

Physicochemical Properties
Experimentally determined physicochemical data for 4-Bromo-2-nitro-5-(pentyloxy)aniline is

not readily available in the public domain. The following table includes predicted values from

computational models.

Property Value Source

Boiling Point (Predicted) 408.0 ± 40.0 °C [2]

Density (Predicted) 1.445 ± 0.06 g/cm³ [2]

Storage Temperature Room Temperature [1]

Synthesis
A detailed, experimentally verified synthesis protocol for 4-Bromo-2-nitro-5-(pentyloxy)aniline
is not available in the surveyed literature. However, a plausible synthetic route can be inferred

from the synthesis of analogous compounds, such as 4-Bromo-2-nitro-5-(octyloxy)aniline[3].

The synthesis would likely involve the introduction of the pentyloxy group onto a pre-

functionalized aniline ring.
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A potential logical workflow for the synthesis is outlined below. This is a hypothetical pathway

and would require experimental validation.

Hypothetical Synthesis Workflow

Starting Material:
4-Bromo-2-nitroaniline

Reaction with
1-bromopentane

in the presence of a base
(e.g., K₂CO₃) in a polar

aprotic solvent (e.g., DMF)

Alkylation Target Compound:
4-Bromo-2-nitro-5-(pentyloxy)aniline

Click to download full resolution via product page

Caption: A potential, unverified synthesis workflow.

Spectroscopic Data
No specific experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 4-Bromo-2-
nitro-5-(pentyloxy)aniline has been found in the public domain. Researchers interested in this

compound would need to perform their own analytical characterization. For reference, spectral

data for the related compound, 4-Bromo-2-nitroaniline, is available and may offer some

comparative insights[4].

Biological Activity
There is no specific information in the available literature regarding the biological activity or any

associated signaling pathways of 4-Bromo-2-nitro-5-(pentyloxy)aniline. However, the

presence of the nitro group in organic molecules has been associated with a wide range of

biological activities, including antimicrobial and antineoplastic properties[5][6]. The nitro moiety

can participate in redox reactions within cells, which can lead to cytotoxic effects[5]. Any

investigation into the biological effects of this compound would be novel research.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 4-Bromo-2-
nitro-5-(pentyloxy)aniline are not currently available in published literature. Researchers
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would need to develop and validate their own methodologies. A general approach to

characterization would involve:

General Characterization Workflow

Synthesis and Purification

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(e.g., ESI-MS) Infrared Spectroscopy Purity Assessment

(e.g., HPLC, Elemental Analysis)

Structure Confirmation

Click to download full resolution via product page

Caption: A standard workflow for chemical characterization.

Conclusion
4-Bromo-2-nitro-5-(pentyloxy)aniline is a chemical compound for which basic identifying

information is available. However, a significant gap exists in the publicly accessible,

experimentally-derived data. This guide highlights the absence of detailed synthesis protocols,

physicochemical properties, spectroscopic data, and biological activity information. The

provided hypothetical synthesis and characterization workflows are based on general chemical

principles and practices for analogous compounds. Further experimental investigation is

required to fully characterize this molecule and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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